Cas no 129811-92-3 (ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 129811-92-3
• Molecular Formula: C₁₈H₁₇N₃O₅S
• Molecular Weight: 387.40968298912
• CID: 5981260
• PubChem ID: 2814252

ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Properties

Names and Identifiers

• ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-(acetylamino)-3,4-dihydro-3-(4-methoxyphenyl)-4-oxo-, ethyl ester
• 129811-92-3
• ethyl 5-acetamido-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0646
• CCG-252993
• Oprea1_134225
• AB00670579-01
• AKOS024590412
• ethyl 5-(acetylamino)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• InChIKey： HHOMYDKAOPDTGM-UHFFFAOYSA-N
• Inchi： 1S/C18H17N3O5S/c1-4-26-18(24)15-13-9-27-16(19-10(2)22)14(13)17(23)21(20-15)11-5-7-12(25-3)8-6-11/h5-9H,4H2,1-3H3,(H,19,22)
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(OC)C=C2)C(=O)C2=C(NC(C)=O)SC=C12

Computed Properties

• Exact Mass: 387.08889182g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 387.08889182g/mol
• Heavy Atom Count: 27
• Complexity: 633
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Melting Point: 210 °C(Solv: acetic acid (64-19-7))
• pka: 13.33±0.20(Predicted)
• Density: 1.41±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines